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Compound of Interest

Compound Name: neuropeptide DF2

Cat. No.: B1678230 Get Quote

Disclaimer: The term "neuropeptide DF2" did not yield specific results in initial searches. The

following information is based on data for closely related and structurally similar research-grade

neuropeptides, such as Neuropeptide FF and Neuropeptide AF, and should be used as a

general guideline. Researchers must always consult their institution's Environmental Health

and Safety (EHS) department for specific disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

research-grade neuropeptides, ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Neuropeptide

FF, a representative research-grade neuropeptide. This data is crucial for risk assessment and

the development of appropriate handling and disposal procedures.
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Property Value

Molecular Formula C54H76N14O10[1][2]

Molecular Weight 1081.29 g/mol [1]

Appearance White to Off-white Solid[1]

Odor No information available[1]

pH No information available

Melting Point/Range No data available

Boiling Point/Range No information available

Solubility No information available

Stability Stable under normal conditions.

Hazardous Decomposition

Under fire conditions, may produce Carbon

monoxide (CO), Carbon dioxide (CO2), and

Nitrogen oxides (NOx).

Hazard Classification

Not classified as a hazardous substance

according to available Safety Data Sheets

(SDS). However, it is recommended to handle

all chemicals with caution and use proper

personal protective equipment (PPE).

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of neuropeptides that are not classified as hazardous requires a

systematic approach to ensure safety and compliance with institutional regulations. The

following steps are based on guidelines for similar non-hazardous peptides.

Step 1: Review Institutional Policies and Safety Data Sheet (SDS)

Before initiating any disposal, thoroughly review your institution's chemical hygiene plan and

specific waste disposal guidelines.
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Consult the Safety Data Sheet (SDS) for the specific neuropeptide to confirm its hazard

classification and review any handling recommendations.

Step 2: Waste Segregation

Proper waste segregation is a critical step in laboratory safety. Neuropeptide waste should

be separated into the following streams:

Unused or Expired Solid Peptide: The original vial containing the lyophilized powder.

Aqueous Solutions: Any solutions containing the dissolved neuropeptide.

Contaminated Labware: Non-sharp items such as pipette tips, tubes, and gloves that have

been in contact with the peptide.

Sharps: Any needles, syringes, or other sharp instruments used.

Step 3: Disposal of Solid and Liquid Neuropeptide Waste

Solid (Lyophilized) Peptide:

For small quantities, and with prior approval from your EHS department, it may be

permissible to dispose of the sealed vial in the regular laboratory trash.

If required by your institution, dispose of the vial through the chemical waste stream for

non-hazardous materials, ensuring it is clearly labeled with the full chemical name.

Aqueous Solutions:

Never pour any chemical down the drain without explicit permission from your EHS

department.

If drain disposal is not permitted, collect the aqueous waste in a designated, sealed, and

clearly labeled container for non-hazardous chemical waste. The label should include the

name of the neuropeptide and its approximate concentration.

Step 4: Disposal of Contaminated Materials
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Non-Sharp Labware (Gloves, Pipette Tips, etc.):

Unless contaminated with a biohazard, these items can typically be disposed of in the

regular laboratory trash.

If your institutional policy is more stringent, place them in a designated container for non-

hazardous solid chemical waste.

Sharps:

All sharps must be disposed of in a designated, puncture-proof sharps container.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a non-

hazardous neuropeptide.
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Neuropeptide Disposal Workflow

Start: Neuropeptide Waste

Review SDS and Institutional Policies

Segregate Waste Streams

Solid Peptide Aqueous Solution Contaminated Labware Sharps

EHS Approval for Regular Trash? Drain Disposal Permitted by EHS? Dispose in Regular Trash Dispose in Sharps Container

Dispose in Regular Trash

Yes

Dispose as Non-Hazardous Chemical Waste

No

Dispose Down Drain with Copious Water

Yes

Collect for Non-Hazardous Chemical Waste

No

Click to download full resolution via product page

A flowchart illustrating the step-by-step process for neuropeptide disposal.

Signaling Pathways and Experimental Protocols
Detailed experimental protocols and specific signaling pathways for "neuropeptide DF2" are

not readily available in the public domain, which, as noted, may be due to the specificity of the
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nomenclature. Research on neuropeptides like Neuropeptide FF indicates that they typically

act on G protein-coupled receptors (GPCRs) to modulate neural activity. For instance,

Neuropeptide FF has been shown to interact with NPFF1 and NPFF2 receptors.

For detailed experimental protocols involving the use and handling of any specific

neuropeptide, it is imperative to consult the manufacturer's documentation and relevant

scientific literature. These resources will provide the most accurate and validated

methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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